
physicochemical properties of 3,6-
Dimethylpyrazine-2-thiol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,6-Dimethylpyrazine-2-thiol

CAS No.: 5788-49-8

Cat. No.: B1230316

Get Quote

Technical Monograph: Physicochemical Profiling of 3,6-Dimethylpyrazine-2-thiol

Executive Summary
3,6-Dimethylpyrazine-2-thiol (CAS: 5788-49-8) is a sulfur-containing heterocyclic compound

belonging to the alkylpyrazine class.[1] It is primarily utilized in flavor chemistry for its potent

organoleptic properties, contributing "meaty," "nutty," and "roasted" notes to food matrices.[1]

Beyond its sensory applications, it serves as a critical intermediate in the synthesis of bioactive

coordination complexes and pharmaceutical candidates.[1]

This guide provides a rigorous physicochemical analysis of the compound, with a specific focus

on its thiol-thione tautomerism—a defining characteristic that dictates its solubility, reactivity,

and biological interaction.[1]
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Parameter Detail

IUPAC Name 3,6-Dimethylpyrazine-2-thiol

Common Synonyms
3,6-Dimethyl-2(1H)-pyrazinethione; 2-Mercapto-

3,6-dimethylpyrazine

CAS Registry Number 5788-49-8

Molecular Formula C₆H₈N₂S

Molecular Weight 140.21 g/mol

SMILES CC1=CN=C(C(=S)N1)C

InChIKey ARBPVCYTFYHIPO-UHFFFAOYSA-N

The Thiol-Thione Tautomerism
A critical "Expertise" insight for researchers is that 3,6-dimethylpyrazine-2-thiol exists

predominantly as the thione tautomer (2(1H)-pyrazinethione) in both the solid state and polar

solvents. This is due to the stabilization energy provided by the thioamide resonance forms and

intermolecular hydrogen bonding (N-H[1]···S).

Implication for Reactivity: Electrophilic attacks (e.g., alkylation) can occur at the Sulfur (S-

alkylation) or Nitrogen (N-alkylation) depending on pH and solvent, but S-alkylation is

generally favored under basic conditions where the thiolate anion is formed.[1]
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Figure 1: Tautomeric equilibrium favoring the Thione form in neutral conditions.
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Property Value / Description Note

Physical State Solid (Crystalline)
Often appears as pale yellow

needles or powder.

Melting Point >150°C (Estimated)

High MP relative to MW due to

intermolecular H-bonding in

thione form.

LogP (Octanol/Water) ~0.2 - 0.6

Lower than expected for the

aromatic thiol due to the polar

thione character.

pKa (Thiol group) ~6.5 - 7.5

Acidic due to resonance

stabilization of the thiolate

anion.

Solubility

Soluble in Ethanol, DMSO,

dilute Alkali.[1] Slightly soluble

in water.

Dissolves readily in basic

aqueous solutions (forming

thiolate).

Odor Profile Meaty, Nutty, Sulfurous
Low odor threshold; typical of

alkylpyrazines.[1]

Spectroscopic Characterization
Accurate identification requires distinguishing the 3,6-isomer from the 3,5- or 2,3-isomers.[1]

Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆, Predicted):

δ 13.5 ppm (br s, 1H): N-H proton (indicative of thione form). Note: If in CDCl₃, this may

shift or disappear due to exchange.[1]

δ 7.8 - 8.0 ppm (s, 1H): Ring proton at position C-5.

δ 2.3 - 2.5 ppm (s, 3H): Methyl group at C-3.

δ 2.2 - 2.4 ppm (s, 3H): Methyl group at C-6.
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Differentiation: The 3,6-isomer lacks the symmetry of the 3,5-isomer (which would show a

single methyl signal integration of 6H).[1]

Mass Spectrometry (MS)
Molecular Ion (M+): m/z 140.

Fragmentation: Loss of SH (M-33) and methyl nitriles are common.

Experimental Protocol: Synthesis & Purification
Objective: Synthesis of 3,6-Dimethylpyrazine-2-thiol from 2-chloro-3,6-dimethylpyrazine.

Mechanism: Nucleophilic Aromatic Substitution (SₙAr).

Reagents:
Precursor: 2-Chloro-3,6-dimethylpyrazine (1.0 eq).

Nucleophile: Sodium Hydrosulfide (NaSH) hydrate (2.0 - 3.0 eq) OR Thiourea (1.1 eq).

Solvent: Ethanol (95%) or Propylene Glycol (for higher temp).

Step-by-Step Workflow:
Preparation: Dissolve 2-chloro-3,6-dimethylpyrazine in Ethanol (0.5 M concentration).

Addition: Add NaSH hydrate portion-wise to the stirring solution.

Reflux: Heat the mixture to reflux (approx. 78-80°C) for 4–6 hours. Monitor by TLC (Mobile

phase: Hexane/EtOAc 3:1). The starting material spot should disappear.

Workup:

Cool reaction to room temperature.

Concentrate solvent under reduced pressure.

Dilute residue with water (pH will be basic).
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Critical Step: Acidify carefully with 1M HCl to pH ~4-5. The product (thione form) will

precipitate.

Purification: Filter the solid. Recrystallize from Ethanol/Water to obtain pale yellow crystals.
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Figure 2: Synthesis workflow via Nucleophilic Aromatic Substitution.

Applications & Reactivity
Flavor Chemistry: Used at ppm levels.[2][3] The "roasted" note is generated via Maillard

reaction pathways where the sulfur atom plays a key role in redox cycling.
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Metal Coordination: The N and S atoms act as a bidentate ligand system (N,S-donor),

capable of forming stable complexes with Cu(I), Ag(I), and Pt(II).[1]

Biological Activity: While 2,5-dimethylpyrazine shows sedative effects in mice, 3,6-
dimethylpyrazine-2-thiol has been reported to not significantly affect sleep duration,

indicating a distinct pharmacological profile driven by the thiol moiety [1].[1]

Safety & Handling (SDS Summary)
Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[1]

Odor: Stench. Handle in a fume hood.

Storage: Store under inert atmosphere (Nitrogen/Argon) at 2-8°C. Thiols are prone to

oxidation to disulfides (Dimerization) upon air exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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